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Compound of Interest

Compound Name:
5-(Dimethylamino)naphthalene-1-

sulfonic acid

Cat. No.: B135116 Get Quote

An In-depth Technical Guide to 5-(Dimethylamino)naphthalene-1-sulfonic acid

Introduction
5-(Dimethylamino)naphthalene-1-sulfonic acid, commonly known as Dansyl acid, is a

fluorescent molecule widely utilized in biochemical and analytical research.[1][2] Its significance

stems from the environmentally sensitive fluorescence of its derivatives, making it an invaluable

tool for probing hydrophobic sites in proteins and for the sensitive detection of amines, amino

acids, and peptides.[3][4] This document provides a comprehensive overview of the chemical

and physical properties of Dansyl acid, detailed experimental protocols for its application, and

logical workflows for its use in derivatization procedures.

Chemical and Physical Properties
Dansyl acid is typically a white to off-white solid at room temperature.[2][5] It is the foundational

compound for producing Dansyl chloride, a highly reactive reagent used for fluorescent

labeling.[6]

Identifiers and General Properties
The fundamental identifiers and properties of 5-(Dimethylamino)naphthalene-1-sulfonic acid
are summarized below.
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Property Value Reference

IUPAC Name

5-

(Dimethylamino)naphthalene-

1-sulfonic acid

[7]

Synonyms Dansyl acid, DANSIC ACID [1][2]

CAS Number 4272-77-9 [1][2][7]

Molecular Formula C12H13NO3S [1][2][7]

Molecular Weight 251.31 g/mol [7]

Appearance White to Off-White Solid [2]

Physicochemical Data
Quantitative physicochemical data are crucial for experimental design, including solubility and

reaction condition optimization.

Property Value Reference

Melting Point 316 °C [2][8]

Density (Predicted) 1.363 ± 0.06 g/cm³ [2][8]

pKa (Predicted) -0.22 ± 0.40 [2][8]

LogP 1.24 [9]

Solubility

Slightly soluble in DMSO and

Methanol (with heating).[2][8]

Generally soluble in water and

other polar organic solvents.[5]

[2][5][8]

Key Chemical Reactions and Applications
The primary application of Dansyl acid is indirect, serving as the precursor to Dansyl chloride

(5-(dimethylamino)naphthalene-1-sulfonyl chloride). This more reactive derivative is widely

used in "dansylation" reactions to label primary and secondary amines.[6][10]
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Diagram 1: Relationship and Application of Dansyl Acid
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Diagram 1: Relationship and Application of Dansyl Acid

The dansylation reaction results in a stable sulfonamide adduct that is highly fluorescent,

whereas the parent Dansyl chloride is not.[6][11] This property is exploited for the sensitive

quantification of amino acids, peptides, and biogenic amines using techniques like HPLC and

mass spectrometry.[10][12]

Experimental Protocols
Synthesis of Dansyl Chloride from Dansyl Acid
The conversion of Dansyl acid to its sulfonyl chloride derivative is a critical step for its use as a

labeling agent. This protocol is based on established chemical synthesis methods.[6][13]

Objective: To synthesize Dansyl chloride from Dansyl acid.

Materials:

5-(Dimethylamino)naphthalene-1-sulfonic acid (Dansyl acid)
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Phosphorus oxychloride (POCl₃) or Thionyl chloride (SOCl₂)[6][14]

Dry reaction vessel (e.g., round-bottom flask) with a condenser and drying tube

Ice bath

Dichloromethane (CH₂Cl₂)

Anhydrous sodium sulfate

n-Hexane for recrystallization

Methodology:

Place 1 part by weight of Dansyl acid into a dry reaction vessel.

Add approximately 6-7 parts by volume of phosphorus oxychloride (POCl₃).[13]

Connect the flask to a condenser fitted with a drying tube to protect the reaction from

atmospheric moisture.

Heat the reaction mixture in an oil bath at 90°C and maintain for several hours or overnight

until the reaction is complete.[13]

After completion, cool the reaction mixture to room temperature.

Slowly and carefully quench the reaction by pouring the mixture into ice water. This step

should be performed in a fume hood due to the exothermic reaction and release of HCl gas.

Extract the aqueous mixture with dichloromethane (3x volumes).

Combine the organic extracts and dry over anhydrous sodium sulfate.

Filter to remove the drying agent and remove the solvent under reduced pressure (rotary

evaporation) to yield the crude orange solid product.

Recrystallize the crude solid from n-hexane to obtain pure Dansyl chloride.[13]
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General Protocol for Dansylation of Amino Acids
This protocol outlines a general workflow for the derivatization of amino acids with Dansyl

chloride for subsequent analysis, typically by LC-MS.[11][12][15]

Diagram 2: Experimental Workflow for Amino Acid Dansylation
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Diagram 2: Experimental Workflow for Amino Acid Dansylation
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Objective: To fluorescently label amino acids in a sample for sensitive detection.

Materials:

Dansyl chloride solution (e.g., 50 mM in acetonitrile).[15]

Sodium carbonate/bicarbonate buffer (100 mM, pH 9.8).[15]

Amino acid standards or biological sample extract.

Quenching solution (e.g., 10% v/v ammonium hydroxide).[11][15]

Heating block or water bath.

Vortex mixer.

Methodology:

Reagent Preparation: Prepare the Dansyl chloride solution and the carbonate/bicarbonate

buffer as described.[15] Warm the buffer to room temperature before use.

Derivatization Mix: Immediately before use, mix the Dansyl chloride solution and the

carbonate/bicarbonate buffer in a 1:1 ratio. Dansyl chloride is unstable at high pH, so this mix

should be used promptly.[11][15]

Reaction Initiation: Add the amino acid sample or standard to the freshly prepared

derivatization reagent mix and vortex thoroughly.

Incubation: Incubate the reaction mixture at an elevated temperature. Common conditions

include 60°C for 60 minutes or 38°C for 90-120 minutes.[11] This step should be performed

in the dark to prevent photodegradation of the dansyl group.

Quenching: After incubation, quench the reaction to consume any remaining Dansyl chloride.

This is typically done by adding a small volume of ammonium hydroxide and incubating for a

short period.[11]

Analysis: The resulting solution containing the stable, fluorescent dansylated amino acids is

now ready for analysis by a suitable technique like reverse-phase HPLC with a fluorescence
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detector or LC-MS.[12]

Conclusion
5-(Dimethylamino)naphthalene-1-sulfonic acid is a cornerstone compound for fluorescent

labeling in the life sciences. While its direct application is limited, its role as the stable precursor

to the highly reactive Dansyl chloride makes it indispensable. The protocols and data presented

in this guide offer researchers and drug development professionals the foundational knowledge

required to effectively utilize dansylation chemistry for the sensitive and reliable analysis of a

wide array of biological molecules. Careful control over reaction conditions, particularly pH and

reagent stability, is paramount for achieving reproducible and accurate results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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